Cas no 114362-54-8 (1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl-)

1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl- structure
114362-54-8 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl-
CAS No:114362-54-8
MF:C11H9N5O
MW:227.222060918808
CID:1202352
PubChem ID:11831150
Update Time:2025-04-20

1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-azido-3-methyl-1-phenyl-
    • 5-azido-3-methyl-1-phenylpyrazole-4-carbaldehyde
    • 114362-54-8
    • DTXSID50474131
    • 5-azido-3-methyl-1-phenyl-1h-pyrazole-4-carbaldehyde
    • AKOS000277778
    • Inchi: 1S/C11H9N5O/c1-8-10(7-17)11(13-15-12)16(14-8)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: ZQOFITOIEXSOOD-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=NN(C2C=CC=CC=2)C=1N=[N+]=[N-]

Computed Properties

  • Exact Mass: 227.08070993g/mol
  • Monoisotopic Mass: 227.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 49.2Ų
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